2-bromo-N,N-dimethylpentanamide

• Molecular Formula: C7H14BrNO
• Molecular Weight: 208.10 g/mol
• IUPAC Name: 2-bromo-N,N-dimethylpentanamide
• InChI: InChI=1S/C7H14BrNO/c1-4-5-6(8)7(10)9(2)3/h6H,4-5H2,1-3H3
• InChI Key: RSTGBTUVISMDCM-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C(=O)N(C)C)Br

Description

2-Bromo-N,N-dimethylpentanamide is a brominated tertiary amide characterized by a pentanamide backbone (five-carbon chain including the carbonyl group) substituted with a bromine atom at the second carbon and dimethyl groups on the nitrogen. The bromine atom introduces electrophilicity, making it a candidate for nucleophilic substitution reactions, while the dimethyl groups on the nitrogen likely reduce steric hindrance compared to bulkier substituents (e.g., diethyl or dipropyl) .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares 2-bromo-N,N-dimethylpentanamide with structurally related brominated amides, focusing on molecular properties, physical characteristics, and reactivity:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Boiling Point (°C)	Density (g/cm³)	Key Reactivity/Applications	References
N,N-Dimethylpentanamide	C₇H₁₅NO	129.20	185.6	-	Parent compound; no bromine substituent.
2-Bromo-N,N-dimethylacetamide	C₄H₈BrNO	166.02	-	-	Intermediate in deuterated ligand synthesis.
2-Bromo-N,N-diethylpropanamide	C₇H₁₄BrNO	208.10	-	-	Low conversion in ketenimine synthesis.
2-Bromo-N,N-dipropylbutanamide	C₁₀H₂₀BrNO	250.18	286.2 (predicted)	1.182 (predicted)	Irritant hazard; used in agrochemical research.
2-Bromo-N,N-dimethylpentanamide (hypothetical)	C₈H₁₆BrNO	~209.2 (estimated)	200–220 (predicted)	~1.1 (predicted)	Expected higher reactivity due to reduced steric hindrance vs. diethyl/dipropyl analogs.	-

Key Observations:

Chain Length and Substituent Effects: Longer carbon chains (e.g., pentanamide vs. acetamide) increase molecular weight and boiling points due to enhanced van der Waals interactions. For example, N,N-dimethylpentanamide boils at 185.6°C , while brominated analogs (e.g., 2-bromo-N,N-dipropylbutanamide) show higher predicted boiling points (~286°C) due to bromine’s polarizability .

Reactivity in Synthesis :

• Bromoamides like 2-bromo-N,N-dimethylacetamide are used in synthesizing deuterated ligands for coordination chemistry, highlighting their utility as electrophilic intermediates .
• 2-Bromo-N,N-diethylpropanamide exhibits low conversion in ketenimine synthesis, likely due to steric hindrance from the diethyl groups . This suggests that 2-bromo-N,N-dimethylpentanamide, with smaller dimethyl substituents, may exhibit higher reactivity in similar reactions.

Hazard Considerations :

• Brominated amides such as 2-bromo-N,N-dipropylbutanamide are classified as irritants , underscoring the need for careful handling across this compound class.